![molecular formula C27H23N5O4 B1229682 5-methyl-4-[(5-methyl-3-oxo-2-phenyl-1H-pyrazol-4-yl)-(3-nitrophenyl)methyl]-2-phenyl-1H-pyrazol-3-one](/img/structure/B1229682.png)
5-methyl-4-[(5-methyl-3-oxo-2-phenyl-1H-pyrazol-4-yl)-(3-nitrophenyl)methyl]-2-phenyl-1H-pyrazol-3-one
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Overview
Description
5-methyl-4-[(5-methyl-3-oxo-2-phenyl-1H-pyrazol-4-yl)-(3-nitrophenyl)methyl]-2-phenyl-1H-pyrazol-3-one is a member of pyrazoles and a ring assembly.
Scientific Research Applications
Hydrogen-Bonding Properties and Molecular Structures
- The molecules of pyrazole derivatives, including those similar to the compound , are noted for forming complex sheets and chains through hydrogen bonding, contributing to their unique structural properties (Portilla et al., 2007).
- Another study highlights the polarized molecular-electronic structure of these molecules, which can be linked into chains or sheets by a combination of N-H...O and C-H...O hydrogen bonds (Portilla et al., 2007).
Reductive Cyclization and Intramolecular Bonding
- A detailed analysis of pyrazole derivatives shows the impact of intramolecular hydrogen bonding on the reductive cyclization process. These findings offer insights into the synthesis of substituted pyrazolines and their reactivity (Szlachcic et al., 2020).
Synthesis and Characterization of Derivatives
- The synthesis and antimicrobial evaluation of azetidinone derivatives of 3-methyl-1H-pyrazol-5(4H)-one demonstrate potential biological applications. These derivatives were confirmed by spectroscopic techniques and showed promising antibacterial activities against certain bacterial strains (Chopde et al., 2012).
Dyeing Properties and Biological Evaluation
- Pyrazolone derivatives have been used to synthesize new heterocycles with dyeing properties. The study also anticipates biological properties of these compounds, indicating a wide range of potential applications (Bagdatli et al., 2012).
Biological Evaluation and Antimicrobial Activities
- Several studies have focused on the synthesis, characterization, and biological evaluation of pyrazole derivatives. These include assessments of their antimicrobial and cytotoxic activities against various cells and bacteria (Asegbeloyin et al., 2014), (Naik et al., 2013).
Design and Synthesis for Anticancer Activity
- The design and synthesis of pyrazolone-based hydrazone ligands and their ruthenium(II) complexes have been studied for potential anticancer activity. These complexes have been evaluated against human breast adenocarcinoma cells, showing significant results (Pettinari et al., 2018).
Synthesis and Characterization for Pharmacological Applications
- The synthesis of N-R-2-(5-(5-methyl-1H-pyrazol-3-yl)-4-phenyl-4H-1,2,4-triazole-3-ylthio)acetamides demonstrates their potential for pharmacological applications. These compounds were synthesized with high yields and purity, indicating their suitability for further biological evaluations (Hotsulia & Fedotov, 2019).
Antimicrobial Activity of Phenylpyrazole Derivatives
- The synthesis of N-phenylpyrazole derivatives has shown potent antimicrobial activity. These compounds were found to inhibit pathogenic yeast and mould, indicating their potential as therapeutic agents (Farag et al., 2008).
Properties
Molecular Formula |
C27H23N5O4 |
---|---|
Molecular Weight |
481.5 g/mol |
IUPAC Name |
5-methyl-4-[(5-methyl-3-oxo-2-phenyl-1H-pyrazol-4-yl)-(3-nitrophenyl)methyl]-2-phenyl-1H-pyrazol-3-one |
InChI |
InChI=1S/C27H23N5O4/c1-17-23(26(33)30(28-17)20-11-5-3-6-12-20)25(19-10-9-15-22(16-19)32(35)36)24-18(2)29-31(27(24)34)21-13-7-4-8-14-21/h3-16,25,28-29H,1-2H3 |
InChI Key |
CSZZLYHNHCKPJN-UHFFFAOYSA-N |
SMILES |
CC1=C(C(=O)N(N1)C2=CC=CC=C2)C(C3=CC(=CC=C3)[N+](=O)[O-])C4=C(NN(C4=O)C5=CC=CC=C5)C |
Canonical SMILES |
CC1=C(C(=O)N(N1)C2=CC=CC=C2)C(C3=CC(=CC=C3)[N+](=O)[O-])C4=C(NN(C4=O)C5=CC=CC=C5)C |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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